Cas no 1200-00-6 ((Pyridin-4-ylmethylidene)aminothiourea)

• Product Name: (Pyridin-4-ylmethylidene)aminothiourea
• CAS No: 1200-00-6
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 147281
• PubChem ID: 6433252
• Update Time: 2025-10-29

(Pyridin-4-ylmethylidene)aminothiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(4-pyridinylmethylene)-
• isonicotinaldehyde thiosemicarbazone
• 1-(4-Pyridylmethylene)thiosemicarbazide
• 4-formylpyridine thiosemicarbazone
• Pyridin-4-carbaldehyd-thiosemicarbazon
• pyridine-4-carbaldehyde thiosemicarbazone
• Hydrazinecarbothioamide, 2-(4-pyridinylmethylene)-
• NSC731
• [(E)-pyridin-4-ylmethylideneamino]thiourea
• SCHEMBL433677
• AKOS005387958
• CHEMBL4760928
• QTSJJDIDTYFLFC-BJMVGYQFSA-N
• Isonicotinaldehyd-thiosemicarbazon
• Pyridine-4-carboxaldehyde, thiosemicarbazone
• NSC-731
• 4-Pyridylcarboxaldehyde thiosemicarbazone
• [(E)-4-pyridylmethyleneamino]thiourea
• 2-(Pyridin-4-ylmethylene)hydrazinecarbothioamide
• G 527
• Isonicotinaldehyde, thiosemicarbazone
• 1200-00-6
• (Pyridin-4-ylmethylidene)aminothiourea

• Inchi： 1S/C7H8N4S/c8-7(12)11-10-5-6-1-3-9-4-2-6/h1-5H,(H3,8,11,12)/b10-5+
• InChI Key： QTSJJDIDTYFLFC-BJMVGYQFSA-N
• SMILES： S=C(N)N/N=C/C1C=CN=CC=1

Computed Properties

• Exact Mass: 180.04700
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.39000
• LogP: 1.33990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (Pyridin-4-ylmethylidene)aminothiourea

Introduction to (Pyridin-4-ylmethylidene)aminothiourea (CAS No. 1200-00-6)

(Pyridin-4-ylmethylidene)aminothiourea, also known by its CAS number 1200-00-6, is a versatile compound with significant applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structural features, which include a pyridine ring and an aminothiourea moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of (Pyridin-4-ylmethylidene)aminothiourea can be represented as C₇H₈N₄S. The presence of the pyridine ring imparts aromaticity and electron-withdrawing properties, while the aminothiourea group provides nucleophilic and hydrogen-bonding capabilities. These features make it an attractive candidate for the development of new drugs and materials.

In recent years, significant research has been conducted on the biological activities of (Pyridin-4-ylmethylidene)aminothiourea. Studies have shown that this compound exhibits potent antifungal and antibacterial properties, making it a promising lead for the development of new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of (Pyridin-4-ylmethylidene)aminothiourea were effective against a range of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its antimicrobial properties, (Pyridin-4-ylmethylidene)aminothiourea has also been explored for its potential as an anticancer agent. Research published in the Cancer Letters in 2022 reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival.

In addition to its biological applications, (Pyridin-4-ylmethylidene)aminothiourea has found use in materials science. Its ability to form coordination complexes with metal ions makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A study published in the Journal of Materials Chemistry A in 2023 described the synthesis of a MOF using (Pyridin-4-ylmethylidene)aminothiourea as a ligand, which showed excellent performance in CO₂ capture.

The synthetic methods for preparing (Pyridin-4-ylmethylidene)aminothiourea are well-established and can be performed using readily available starting materials. One common approach involves the condensation reaction between 4-pyridinecarbaldehyde and thiourea under mild conditions. This reaction is straightforward and can be scaled up for industrial production. The resulting product is typically obtained as a yellow solid with high purity.

The physical properties of (Pyridin-4-ylmethylidene)aminothiourea, such as its melting point and solubility, have been extensively characterized. It is known to have a melting point of around 185°C and is moderately soluble in polar solvents like methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In conclusion, (Pyridin-4-ylmethylidene)aminothiourea (CAS No. 1200-00-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and diverse chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.